Cas no 946409-35-4 (tert-Butyl 4-[4-(aminomethyl)benzyloxy]piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-[4-(aminomethyl)benzyloxy]piperidine-1-carboxylate
• CAS No: 946409-35-4
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 1004840
• PubChem ID: 43811047
• Update Time: 2025-11-06

tert-Butyl 4-[4-(aminomethyl)benzyloxy]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-[4-(aminomethyl)benzyloxy]piperidine-1-carboxylate
• tert-butyl 4-[[4-(aminomethyl)phenyl]methoxy]piperidine-1-carboxylate
• tert-Butyl 4-[4-(aminomethyl)benzyloxy]piperidine-1-carboxylate , 90
• DTXSID70656432
• MS-22664
• FT-0720839
• 946409-35-4
• tert-butyl 4-{[4-(aminomethyl)phenyl]methoxy}piperidine-1-carboxylate
• tert-Butyl 4-[4-(aminomethyl)benzyloxy]piperidine-1-carboxylate , 90%
• DB-079986

• Inchi： 1S/C18H28N2O3/c1-18(2,3)23-17(21)20-10-8-16(9-11-20)22-13-15-6-4-14(12-19)5-7-15/h4-7,16H,8-13,19H2,1-3H3
• InChI Key： NZWAUTDCSSMVGG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(CN)=CC=1)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 320.21000
• Monoisotopic Mass: 320.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• PSA: 64.79000
• LogP: 3.69960

Additional information on tert-Butyl 4-[4-(aminomethyl)benzyloxy]piperidine-1-carboxylate

Introduction to Tert-Butyl 4-[4-(aminomethyl)benzyloxy]piperidine-1-carboxylate (CAS No. 946409-35-4)

Tert-Butyl 4-[4-(aminomethyl)benzyloxy]piperidine-1-carboxylate, with the chemical identifier CAS No. 946409-35-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, a benzyloxy moiety, and an aminomethyl side chain, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery efforts.

The tert-butyl group at the 1-position of the piperidine ring enhances the lipophilicity of the molecule, which is a critical factor in determining its bioavailability and membrane permeability. This feature makes it particularly useful in designing orally active drugs that can efficiently cross biological barriers. Additionally, the benzyloxy substituent at the 4-position introduces a hydrophobic region that can interact favorably with lipid environments, further improving its pharmacokinetic profile. The aminomethyl group at the para position of the benzyl ring provides a site for further functionalization, allowing for the attachment of other pharmacophores or bioactive units.

In recent years, there has been growing interest in piperidine derivatives due to their role as key intermediates in the synthesis of various therapeutic agents. For instance, piperidine-based compounds have been extensively studied for their potential applications in central nervous system (CNS) disorders, including depression, anxiety, and neurodegenerative diseases. The unique combination of structural elements in Tert-butyl 4-[4-(aminomethyl)benzyloxy]piperidine-1-carboxylate positions it as a promising candidate for further exploration in this domain.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. The presence of multiple reactive sites allows chemists to modify its structure in various ways to optimize its biological activity. For example, the aminomethyl group can be used to link other pharmacophores via amide or urea bonds, while the benzyloxy moiety can be replaced with other electron-withdrawing or electron-donating groups to fine-tune its interaction with biological targets. Such flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at identifying novel drug candidates.

Recent advancements in computational chemistry and molecular modeling have further enhanced our ability to predict and understand the behavior of complex molecules like Tert-butyl 4-[4-(aminomethyl)benzyloxy]piperidine-1-carboxylate. These tools allow researchers to simulate interactions between this compound and potential biological targets, such as enzymes or receptors, providing valuable insights into its mechanism of action. Such simulations are particularly useful in early-stage drug discovery, where rapid screening of large libraries of compounds is essential for identifying promising leads.

The synthesis of Tert-butyl 4-[4-(aminomethyl)benzyloxy]piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of each functional group must be carefully planned to avoid unwanted side products that could compromise the integrity of the final compound. Techniques such as nucleophilic substitution reactions, condensation reactions, and protecting group strategies are commonly employed in its synthesis. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for verifying the structural integrity of each intermediate step.

Once synthesized, Tert-butyl 4-[4-(aminomethyl)benzyloxy]piperidine-1-carboxylate undergoes rigorous characterization to confirm its identity and purity. Mass spectrometry (MS), infrared spectroscopy (IR), and ultraviolet-visible spectroscopy (UV-Vis) are among the analytical techniques used to assess its physicochemical properties. Additionally, X-ray crystallography may be employed if single crystals can be obtained, providing detailed information about its molecular structure and conformation.

The biological evaluation of this compound typically involves testing its activity against a range of target proteins or enzymes relevant to specific therapeutic areas. High-throughput screening (HTS) platforms are often used to rapidly assess thousands of compounds for their ability to modulate these targets. If initial screens show promising results, further studies are conducted to determine optimal dosing regimens and assess potential toxicity profiles using cell-based assays or animal models.

In conclusion,Tert-butyl 4-[4-(aminomethyl)benzyloxy]piperidine-1-carboxylate (CAS No. 946409-35-4) represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its versatility as a scaffold for drug discovery makes it an invaluable tool for medicinal chemists seeking to develop novel treatments for various diseases. As research continues to uncover new biological functions and synthetic strategies for this compound, its importance in advancing therapeutic innovation is expected to grow even further.